Cas no 1256835-28-5 (5-chloro-6-methylpyridine-3-carbonitrile)

• Product Name: 5-chloro-6-methylpyridine-3-carbonitrile
• CAS No: 1256835-28-5
• MF: C₇H₅ClN₂
• MW: 152.581000089645
• MDL: MFCD18255161
• CID: 1095327
• PubChem ID: 59938104
• Update Time: 2025-05-20

5-chloro-6-methylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-methylnicotinonitrile
• AKOS022189999
• 3-Pyridinecarbonitrile, 5-chloro-6-methyl-
• SCHEMBL7940220
• DB-303503
• 5-chloro-6-methylpyridine-3-carbonitrile
• MFCD18255161
• AS-41133
• 2-methyl-3-chloro-5-cyanopyridine
• CS-0102200
• 1256835-28-5

• MDL： MFCD18255161
• Inchi： 1S/C7H5ClN2/c1-5-7(8)2-6(3-9)4-10-5/h2,4H,1H3
• InChI Key： ZTBGMWQLXAALOY-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CN=C1C

Computed Properties

• Exact Mass: 152.0141259g/mol
• Monoisotopic Mass: 152.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 5-chloro-6-methylpyridine-3-carbonitrile

Introduction to 5-chloro-6-methylpyridine-3-carbonitrile (CAS No. 1256835-28-5)

5-chloro-6-methylpyridine-3-carbonitrile, with the chemical formula C₆H₅ClN₂, is a significant intermediate in modern pharmaceutical and agrochemical synthesis. This compound has garnered attention due to its versatile structural framework, which makes it a valuable building block for the development of novel bioactive molecules. The presence of both chloro and nitrile functional groups enhances its reactivity, enabling diverse chemical transformations that are crucial for drug discovery and material science applications.

The CAS number 1256835-28-5 uniquely identifies this compound in scientific literature and industrial databases, underscoring its importance in synthetic chemistry. Its molecular structure consists of a pyridine ring substituted with a methyl group at the 6-position and a chloro group at the 5-position, with a nitrile group at the 3-position. This arrangement imparts unique electronic and steric properties, making it an attractive candidate for further functionalization.

In recent years, 5-chloro-6-methylpyridine-3-carbonitrile has been extensively studied for its potential applications in medicinal chemistry. The pyridine core is a common motif in many biologically active compounds, including antiviral, antibacterial, and anticancer agents. The chloro and nitrile groups provide handles for further chemical modifications, such as nucleophilic substitution reactions, which are pivotal in constructing more complex molecular architectures.

One of the most compelling aspects of 5-chloro-6-methylpyridine-3-carbonitrile is its role in the synthesis of small molecule inhibitors targeting various disease pathways. For instance, researchers have leveraged this compound to develop novel kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The nitrile group can be hydrolyzed to a carboxylic acid or reduced to an amine, allowing for the introduction of polar functionalities that enhance binding affinity to biological targets.

Moreover, the 5-chloro-6-methylpyridine-3-carbonitrile scaffold has been explored in the development of agrochemicals. Its structural features make it suitable for designing herbicides and pesticides with improved efficacy and selectivity. The chloro group can participate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups that are prevalent in many bioactive agrochemicals.

Recent advances in computational chemistry have further highlighted the utility of 5-chloro-6-methylpyridine-3-carbonitrile. Molecular modeling studies suggest that this compound can serve as a key intermediate in designing ligands for metal-organic frameworks (MOFs). MOFs are highly porous materials with applications in gas storage, separation technologies, and catalysis. The ability to fine-tune the electronic properties of 5-chloro-6-methylpyridine-3-carbonitrile through functionalization opens up new possibilities for tailoring MOF properties for specific applications.

The synthesis of 5-chloro-6-methylpyridine-3-carbonitrile typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include chlorination of pyridine derivatives followed by cyanation at the desired position. Advances in catalytic methods have enabled more efficient and sustainable synthesis routes, reducing waste and improving yields.

In conclusion, 5-chloro-6-methylpyridine-3-carbonitrile (CAS No. 1256835-28-5) is a versatile intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on drug discovery and material science. As research continues to uncover new methodologies for its utilization, this compound is poised to remain at the forefront of chemical innovation.